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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of C.I. Disperse Red 50 (CAS No. 12223-35-7), a monoazo dye. This document

is intended for researchers, scientists, and professionals in drug development and other fields

where the precise understanding of solubility is critical. The guide details the solubility of

Disperse Red 50 in various solvents, outlines experimental protocols for solubility

determination, and explores the key factors influencing its solubility.

Introduction to Disperse Red 50
Disperse Red 50 is a synthetic organic dye characterized by its low solubility in water and its

affinity for hydrophobic materials.[1] Chemically, it is identified as 3-[--INVALID-LINK--

amino]propanenitrile, with the molecular formula C₁₇H₁₆ClN₅O₂.[2] Its non-ionic nature dictates

its solubility behavior, making it readily soluble in certain organic solvents while remaining

practically insoluble in aqueous media.[3][4] This property is fundamental to its application in

dyeing synthetic fibers like polyester, where it is applied as a fine aqueous dispersion.[1][5]

Solubility Data
The solubility of a compound is a critical parameter in various scientific and industrial

applications, including drug delivery systems, formulation development, and toxicological

studies. While qualitative descriptions of Disperse Red 50's solubility are available, precise

quantitative data in common organic solvents is not extensively documented in publicly
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available literature. The following tables summarize the available qualitative information and

provide illustrative quantitative data for organic solvents, alongside referenced data for

supercritical carbon dioxide with other disperse dyes to offer a comparative perspective.

Table 1: Solubility of Disperse Red 50 in Common Solvents

Solvent Temperature (°C) Solubility Units

Acetone 25 Soluble[3] Illustrative: 15.0

Ethanol 25 Soluble[3] Illustrative: 5.0

Water 25 Very Low[2] < 0.1

Note: The quantitative values for acetone and ethanol are illustrative, based on general

statements of solubility for disperse dyes, as specific experimental data for Disperse Red 50
was not found in the surveyed literature. The value for water reflects its characteristic low

aqueous solubility.

Table 2: Reference Solubility Data of Other Disperse Dyes in Supercritical Carbon Dioxide

(scCO₂)

For context, the following table presents solubility data for other disperse dyes in supercritical

CO₂, a solvent of increasing interest for "green" chemistry applications.[6][7] The solubility in

scCO₂ is highly dependent on pressure and temperature.

Dye Temperature (°C) Pressure (bar)
Solubility (mol
fraction x 10⁻⁶)

C.I. Disperse Red 60 140.55 300 ~1.8

C.I. Disperse Orange

30
120 240 ~3.5

C.I. Disperse Blue 79 120 240 ~1.5

This data is provided for comparative purposes to illustrate the magnitude of disperse dye

solubility in supercritical fluids under various conditions.
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Experimental Protocol: Determination of Solubility
via UV-Vis Spectrophotometry
The following protocol outlines a detailed methodology for the quantitative determination of

Disperse Red 50 solubility in an organic solvent using UV-Vis spectrophotometry. This method

is based on the Beer-Lambert law, which establishes a linear relationship between the

absorbance of a solution and the concentration of the absorbing species.[8]

Materials and Apparatus
Materials:

Disperse Red 50 (analytical standard)

Solvent of interest (e.g., acetone, ethanol - HPLC grade)

Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes with appropriate accuracy)

Glass vials with screw caps

Syringe filters (0.45 µm, solvent-compatible)

Magnetic stirrer and stir bars

Analytical balance

Apparatus:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Constant temperature bath or shaker

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Equilibration

Incubate at constant temperature

Filtration

Remove undissolved solid

Serial Dilution

Prepare standards

Absorbance Measurement

UV-Vis Spectrophotometer

Calibration Curve Construction

Plot Absorbance vs. Concentration

Solubility Calculation

Determine concentration of saturated solution

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the solubility of a dye using

spectrophotometry.
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Detailed Procedure
Step 1: Preparation of a Saturated Solution

Add an excess amount of Disperse Red 50 to a glass vial containing a known volume of the

chosen solvent. The presence of undissolved solid is essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or shaker set to the desired temperature (e.g.,

25 °C).

Equilibrate the solution for a sufficient period (e.g., 24-48 hours) with continuous stirring to

ensure that equilibrium solubility is reached.

Step 2: Preparation of Standard Solutions and Calibration Curve

Prepare a stock solution of Disperse Red 50 in the same solvent with a known

concentration. This is done by accurately weighing a small amount of the dye and dissolving

it in a specific volume of the solvent using a volumetric flask.

Perform a series of dilutions from the stock solution to create at least five standard solutions

of decreasing concentrations.

Determine the wavelength of maximum absorbance (λ_max) of Disperse Red 50 in the

chosen solvent by scanning the absorbance of one of the standard solutions across the UV-

Vis spectrum.

Measure the absorbance of each standard solution at the determined λ_max using the UV-

Vis spectrophotometer. Use the pure solvent as a blank to zero the instrument.

Plot a calibration curve of absorbance versus concentration for the standard solutions. The

plot should be linear and pass through the origin, following the Beer-Lambert law. Determine

the equation of the line (y = mx + c), where 'y' is absorbance, 'x' is concentration, 'm' is the

slope, and 'c' is the y-intercept.

Step 3: Determination of Solubility
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After equilibration, carefully withdraw a sample of the supernatant from the saturated solution

using a syringe.

Immediately filter the sample through a 0.45 µm syringe filter to remove any undissolved

particles.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted saturated solution at λ_max.

Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution, which represents the solubility of Disperse Red 50 in that solvent at

the specified temperature.

Factors Influencing the Solubility of Disperse Dyes
The solubility of disperse dyes like Disperse Red 50 is influenced by several factors, which are

crucial to consider in both experimental design and practical applications.

Factors Affecting Disperse Dye Solubility

Disperse Dye
Solubility

Temperature Solvent Polarity Molecular Weight & Structure Dispersing Agents
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Caption: Key factors that have a significant impact on the solubility of disperse dyes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b085672?utm_src=pdf-body
https://www.benchchem.com/product/b085672?utm_src=pdf-body
https://www.benchchem.com/product/b085672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Generally, the solubility of disperse dyes increases with an increase in

temperature.[1] This is a critical factor in the dyeing process, where higher temperatures

facilitate the dissolution of the dye and its diffusion into the fiber.

Solvent Polarity: Disperse dyes, being non-ionic and relatively nonpolar, exhibit higher

solubility in organic solvents of lower polarity, such as acetone and ethanol, compared to

highly polar solvents like water.[3] The principle of "like dissolves like" is a key determinant of

their solubility.

Molecular Weight and Structure: The molecular size and the presence of certain functional

groups on the dye molecule can affect its solubility. Generally, smaller molecules tend to be

more soluble.

Dispersing Agents: In aqueous applications, dispersing agents are essential. These are

surface-active agents that surround the fine dye particles, preventing them from aggregating

and keeping them suspended in the water, which facilitates the dyeing process even with low

intrinsic solubility.[1]

Conclusion
This technical guide has provided a detailed overview of the solubility of Disperse Red 50.

While quantitative data in common organic solvents remains a gap in the readily available

literature, the provided qualitative information and the detailed experimental protocol for

solubility determination offer a solid foundation for researchers and professionals. A thorough

understanding of the factors influencing solubility is paramount for the effective use of this dye

in various scientific and industrial contexts. The methodologies and information presented

herein are intended to support further research and application development involving

Disperse Red 50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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